Cas no 1608-10-2 (Benzene, 1,1',1'',1'''-(1,3-butadiene-1,2,3,4-tetrayl)tetrakis-, (E,E)-)

• Product name: Benzene, 1,1',1'',1'''-(1,3-butadiene-1,2,3,4-tetrayl)tetrakis-, (E,E)-
• CAS No: 1608-10-2
• MF: C₂₈H₂₂
• MW: 358.474287509918
• CID: 1340213
• PubChem ID: 5377766

Benzene, 1,1',1'',1'''-(1,3-butadiene-1,2,3,4-tetrayl)tetrakis-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1',1'',1'''-(1,3-butadiene-1,2,3,4-tetrayl)tetrakis-, (E,E)-
• (1E,3E)-1,2,3,4-Tetraphenyl-1,3-butadiene
• DAABVBOFAIYKNX-GPAWKIAZSA-N
• 1608-11-3
• NSC120371
• (1Z,3Z)-1,2,3,4-Tetraphenyl-1,3-butadiene
• 806-71-3
• 1,2,3,4-Tetraphenyl-1,3-butadiene
• cis,cis-1,2,3,4-tetraphenylbuta-1,3-diene
• 1, 1,2,3,4-tetraphenyl-, (Z,Z)-
• 1608-10-2
• Benzene, 1,1',1'',1'''-(1,3-butadiene-1,2,3,4-tetrayl)tetrakis-
• 1,3-Butadiene, 1,2,3,4-tetraphenyl-
• NSC-120371
• Buta-1,3-diene-1,2,3,4-tetrayltetrabenzene
• [(1E,3E)-1,3,4-triphenylbuta-1,3-dien-2-yl]benzene
• Benzene,1',1'',1'''-(1,3-butadiene-1,2,3,4-tetrayl)tetrakis-, (Z,Z)-
• 1,2,3,4-tetraphenylbutadiene
• (1-Benzylidene-2,3-diphenyl-2-propenyl)benzene
• AKOS024433368

• Inchi： InChI=1S/C28H22/c1-5-13-23(14-6-1)21-27(25-17-9-3-10-18-25)28(26-19-11-4-12-20-26)22-24-15-7-2-8-16-24/h1-22H/b27-21+,28-22+
• InChI Key： DAABVBOFAIYKNX-GPAWKIAZSA-N
• SMILES： C1=CC=C(C=C1)C=C(C2=CC=CC=C2)C(=CC3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 358.17226
• Monoisotopic Mass: 358.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 8.6

Experimental Properties

• PSA: 0